Cas no 62124-56-5 (Oxazole, 2-(methylsulfinyl)-4-phenyl-)
62124-56-5 structure
Product Name:Oxazole, 2-(methylsulfinyl)-4-phenyl-
CAS No:62124-56-5
MF:C10H9NO2S
MW:207.248961210251
CID:457173
PubChem ID:21329716
Update Time:2025-04-19
Oxazole, 2-(methylsulfinyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-(methylsulfinyl)-4-phenyl-
- 2-methylsulfinyl-4-phenyl-1,3-oxazole
- SCHEMBL11533165
- 62124-56-5
- 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole
- DTXSID10612517
-
- Inchi: 1S/C10H9NO2S/c1-14(12)10-11-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: RNOKFJMXGUXDFP-UHFFFAOYSA-N
- SMILES: S(C)(C1=NC(=CO1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 43.1
Oxazole, 2-(methylsulfinyl)-4-phenyl- Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
62124-56-5 (Oxazole, 2-(methylsulfinyl)-4-phenyl-) Related Products
- 62738-32-3(Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-)
- 62124-61-2(Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-)
- 62124-60-1(Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-)
- 62124-59-8(Oxazole, 2-(hexylsulfinyl)-4-methyl-)
- 14725-35-0(Oxazole,2-(methylthio)-4,5-diphenyl-)
- 62124-63-4(Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-)
- 62124-57-6(Oxazole, 2-(ethylsulfinyl)-)
- 62124-62-3(Oxazole, 4,5-diphenyl-2-(phenylsulfinyl)-)
- 62124-58-7(Oxazole, 2-(butylsulfinyl)-4-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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